Cas no 183320-29-8 (Erlotinib 7-O-Desmethyl Metabolite)

183320-29-8 structure
Product Name:Erlotinib 7-O-Desmethyl Metabolite
CAS No:183320-29-8
Molecular Formula:C21H21N3O4
Molecular Weight:379.409
CID:3164744
PubChem ID:16045730
Erlotinib 7-O-Desmethyl Metabolite Properties
Names and Identifiers
-
- Erlotinib 7-O-Desmethyl Metabolite
- OSI413
- OSI 413
- CP 373413
- OSI-413 (free base)
- 7-O-Desmethyl Erlotinib Hydrochloride 2
- 2-[4-(3-ethynylanilino)-6-(2-methoxyethoxy)quinazolin-7-yl]oxyethanol
- OSI413;OSI 413;CP 373413
- Erlotinib metabolite M13
- 2-((4-((3-Ethynylphenyl)amino)-6-(2-methoxyethoxy)quinazolin-7-yl)oxy)ethan-1-ol
- PD082111
- CHEMBL3741490
- 2-(4-(3-Ethynylanilino)-6-(2-methoxyethoxy)quinazolin-7-yl)oxyethanol
- 7-(2'-Desmethyl) erlotinib
- SCHEMBL1507627
- 183320-29-8
- UNII-EBL2O556JZ
- Ethanol, 2-((4-((3-ethynylphenyl)amino)-6-(2-methoxyethoxy)-7-quinazolinyl)oxy)-
- NS00116691
- CP-373413
- Q27277092
- OSI-413
- BDBM50499592
- DTXSID10939711
- EBL2O556JZ
-
- InChIKey: MTLKTHNRZJKPRP-UHFFFAOYSA-N
- Inchi: InChI=1S/C21H21N3O4/c1-3-15-5-4-6-16(11-15)24-21-17-12-19(28-10-9-26-2)20(27-8-7-25)13-18(17)22-14-23-21/h1,4-6,11-14,25H,7-10H2,2H3,(H,22,23,24)
- SMILES: C#CC1=CC(=CC=C1)NC2=NC=NC3=CC(=C(C=C32)OCCOC)OCCO
Computed Properties
- Exact Mass: 379.15320616g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 9
- Monoisotopic Mass: 379.15320616g/mol
- Heavy Atom Count: 28
- Complexity: 511
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 85.7Ų
Erlotinib 7-O-Desmethyl Metabolite Suppliers
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
(CAS:183320-29-8)
MR./MRS.:BAI HE
Phone:18901607656
Email:3428632096@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:183320-29-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Erlotinib 7-O-Desmethyl Metabolite Related Literature
-
1. Biochemical
-
João Figueira,Wojciech Czardybon,José Carlos Mesquita,João Rodrigues,Fernando Lahoz,Luca Russo,Arto Valkonen,Kari Rissanen Dalton Trans., 2015,44, 4003-4015
-
Tahar Ayad,Yves Génisson,Michel Baltas,Liliane Gorrichon Chem. Commun., 2003, 582-583
-
4. Phase and morphology evolution of ultrathin Co(OH)2 nanosheets towards supercapacitor applicationKun Ding,Xiao Zhang,Juping Li,Ping Yang,Xin Cheng CrystEngComm, 2017,19, 5780-5786
-
Megan T. Valentine,Matthew E. Helgeson Soft Matter, 2022,18, 4897-4904
-
7. Back cover
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Sophia A. Bellia,Matthew Metzler,Marissa Huynh,Matthias Zeller,Arsalan Mirjafari,Pamela Cohn,Patrick C. Hillesheim Soft Matter, 2023,19, 749-765
-
Chenghui Zeng,Yueying Chen,Xiaoming Lin,Chao Xu,Cheng-Yong Su J. Mater. Chem. A, 2020,8, 6607-6618
-
Francesca Leonardi,Adrián Tamayo,Stefano Casalini,Marta Mas-Torrent RSC Adv., 2018,8, 27509-27515
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